Cas no 1061318-90-8 (5-Ethyl-6-iodobenzo[d][1,3]dioxole)

• Product Name: 5-Ethyl-6-iodobenzo[d][1,3]dioxole
• CAS No: 1061318-90-8
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 842560
• PubChem ID: 57443648
• Update Time: 2025-05-23

5-Ethyl-6-iodobenzo[d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-6-iodobenzo[d][1,3]dioxole
• 1,3-Benzodioxole, 5-ethyl-6-iodo-
• 5-Ethyl-6-iodo-1,3-benzodioxole
• SCHEMBL4130159
• DTXSID90726500
• DB-100325
• 5-Ethyl-6-iodo-2H-1,3-benzodioxole
• SCXVKZOHPKZKNJ-UHFFFAOYSA-N
• 1061318-90-8

• Inchi： 1S/C9H9IO2/c1-2-6-3-8-9(4-7(6)10)12-5-11-8/h3-4H,2,5H2,1H3
• InChI Key： SCXVKZOHPKZKNJ-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C1CC)OCO2

Computed Properties

• Exact Mass: 275.96473g/mol
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-Ethyl-6-iodobenzo[d][1,3]dioxole

Comprehensive Overview of 5-Ethyl-6-iodobenzo[d][1,3]dioxole (CAS No. 1061318-90-8): Properties, Applications, and Innovations

The compound 5-Ethyl-6-iodobenzo[d][1,3]dioxole (CAS No. 1061318-90-8) is a specialized organic molecule featuring a benzo[d][1,3]dioxole core substituted with an ethyl group and an iodine atom. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research. The presence of the iodo moiety enhances its reactivity, making it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for halogenated compounds like 5-Ethyl-6-iodobenzo[d][1,3]dioxole. Researchers are increasingly exploring its potential in designing novel heterocyclic compounds, which are critical in drug discovery for targeting diseases such as cancer and neurodegenerative disorders. The compound’s iodine substituent also aligns with the rising interest in radioactive labeling for imaging and diagnostic applications, a hot topic in precision medicine.

From an industrial perspective, 5-Ethyl-6-iodobenzo[d][1,3]dioxole is gaining attention due to its role in developing sustainable agrochemicals. With the global push toward eco-friendly pest control, this compound serves as a precursor for biodegradable pesticides, addressing concerns about environmental persistence. Its benzo[d][1,3]dioxole scaffold is particularly valued for mimicking natural product frameworks, a strategy embraced by green chemistry advocates.

Analytical studies of CAS No. 1061318-90-8 reveal excellent stability under standard storage conditions, a key factor for laboratory and industrial use. Spectroscopic data (NMR, MS) confirm its high purity, ensuring reproducibility in synthetic workflows. These properties make it a reliable choice for high-throughput screening (HTS) platforms, where consistency is paramount.

Innovations in catalysis have further amplified the relevance of 5-Ethyl-6-iodobenzo[d][1,3]dioxole. For instance, its use in palladium-catalyzed reactions has been optimized to reduce metal loading, aligning with cost-efficiency goals. Such advancements resonate with the broader scientific community’s focus on atom economy and waste minimization.

In summary, 5-Ethyl-6-iodobenzo[d][1,3]dioxole (CAS No. 1061318-90-8) exemplifies the intersection of synthetic utility and contemporary research priorities. Its applications span drug development, agrochemical innovation, and catalytic chemistry, making it a compound of enduring significance in both academic and industrial settings.